![molecular formula C19H21F3N2O2S B8687009 4-methyl-N-[2-(piperidin-1-yl)-5-(trifluoromethyl)phenyl]benzene-1-sulfonamide](/img/structure/B8687009.png)
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REACTION_CXSMILES
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[C:1]1([CH3:11])[CH:6]=[CH:5][C:4]([S:7](Cl)(=[O:9])=[O:8])=[CH:3][CH:2]=1.C(N(CC)CC)C.ClCCl.[N:22]1([C:28]2[CH:34]=[CH:33][C:32]([C:35]([F:38])([F:37])[F:36])=[CH:31][C:29]=2[NH2:30])[CH2:27][CH2:26][CH2:25][CH2:24][CH2:23]1>O>[N:22]1([C:28]2[CH:34]=[CH:33][C:32]([C:35]([F:37])([F:38])[F:36])=[CH:31][C:29]=2[NH:30][S:7]([C:4]2[CH:5]=[CH:6][C:1]([CH3:11])=[CH:2][CH:3]=2)(=[O:9])=[O:8])[CH2:23][CH2:24][CH2:25][CH2:26][CH2:27]1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)Cl)C
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Name
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Quantity
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254 μL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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149 mg
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Type
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reactant
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Smiles
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N1(CCCCC1)C1=C(N)C=C(C=C1)C(F)(F)F
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Type
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CUSTOM
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Details
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The resulting mixture was stirred for 60 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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obtained
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Type
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EXTRACTION
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Details
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the resulting mixture was extracted three times with ethyl acetate
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Type
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WASH
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Details
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The obtained organic layer was washed with a saturated sodium chloride solution
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (20 g, hexane/ethyl acetate=10/1)
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Reaction Time |
60 h |
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Name
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|
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Type
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product
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Smiles
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N1(CCCCC1)C1=C(C=C(C=C1)C(F)(F)F)NS(=O)(=O)C1=CC=C(C=C1)C
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| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 243 mg |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
